Cas no 898768-05-3 ( )

  structure
  structure
Product Name: 
CAS No:898768-05-3
MF:C18H17FO3
MW:300.324188947678
CID:868665
PubChem ID:24726178
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4'-Carboethoxy-3-(4-fluorophenyl)propiophenone
    • ethyl 4-[3-(4-fluorophenyl)propanoyl]benzoate
    • 898768-05-3
    • DTXSID70644571
    • AKOS016021718
    • MFCD03843567
    •  
    • MDL: MFCD03843567
    • Inchi: 1S/C18H17FO3/c1-2-22-18(21)15-8-6-14(7-9-15)17(20)12-5-13-3-10-16(19)11-4-13/h3-4,6-11H,2,5,12H2,1H3
    • InChI Key: AMOPKWWPIUTWLN-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CCC(C1C=CC(C(=O)OCC)=CC=1)=O

Computed Properties

  • Exact Mass: 300.11600
  • Monoisotopic Mass: 300.11617256g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 439.2±35.0 °C at 760 mmHg
  • Flash Point: 211.6±20.8 °C
  • PSA: 43.37000
  • LogP: 3.81790
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

  Security Information

  Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

  Pricemore >>

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